N-(1,3-Benzodioxol-5-ylmethyl)-N-{3-[(4-chlorophenyl)sulfonyl]thieno[2,3-E][1,2,3]triazolo[1,5-A]pyrimidin-5-YL}amine

• Molecular Formula: C21H14ClN5O4S2
• Molecular Weight: 500.0 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-10-(4-chlorophenyl)sulfonyl-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaen-7-amine
• InChI: InChI=1S/C21H14ClN5O4S2/c22-13-2-4-14(5-3-13)33(28,29)21-20-24-19(18-15(7-8-32-18)27(20)26-25-21)23-10-12-1-6-16-17(9-12)31-11-30-16/h1-9H,10-11H2,(H,23,24)
• InChI Key: HZIWQSSOBNMAIS-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC3=NC4=C(N=NN4C5=C3SC=C5)S(=O)(=O)C6=CC=C(C=C6)Cl

Description

N-(1,3-Benzodioxol-5-ylmethyl)-N-{3-[(4-chlorophenyl)sulfonyl]thieno[2,3-E][1,2,3]triazolo[1,5-A]pyrimidin-5-YL}amine is a complex organic compound known for its unique chemical structure and potential applications in various scientific fields. This compound features a benzodioxole moiety, a chlorophenyl sulfonyl group, and a thieno-triazolo-pyrimidine core, making it a subject of interest in medicinal chemistry and materials science.

Preparation Methods

The reaction conditions typically involve the use of strong acids or bases, high temperatures, and specific catalysts to ensure the desired product is obtained with high purity and yield .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: The benzodioxole moiety can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: The nitro groups, if present, can be reduced to amines using hydrogenation or metal hydrides.

Substitution: The chlorophenyl sulfonyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Cyclization: The thieno-triazolo-pyrimidine core can undergo cyclization reactions to form more complex ring structures

Scientific Research Applications

N-(1,3-Benzodioxol-5-ylmethyl)-N-{3-[(4-chlorophenyl)sulfonyl]thieno[2,3-E][1,2,3]triazolo[1,5-A]pyrimidin-5-YL}amine has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as an anticancer agent due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation.

Materials Science: The compound’s unique structure makes it a candidate for the development of novel materials with specific electronic or optical properties.

Biological Research: It is used in studies related to enzyme inhibition and protein-ligand interactions.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The benzodioxole moiety can interact with hydrophobic pockets in proteins, while the chlorophenyl sulfonyl group can form hydrogen bonds with amino acid residues. These interactions can lead to the inhibition of enzyme activity or modulation of receptor function, thereby exerting its biological effects .

Comparison with Similar Compounds

Similar compounds include:

N-(1,3-Benzodioxol-5-yl)-N-(1-benzyl-4-piperidinyl)amine: This compound shares the benzodioxole moiety but differs in the presence of a piperidine ring instead of the thieno-triazolo-pyrimidine core.

Ethanediamine, N-(1,3-benzodioxol-5-ylmethyl), N,N’-diacetyl: This compound has a similar benzodioxole structure but lacks the chlorophenyl sulfonyl and thieno-triazolo-pyrimidine groups.

2-Propenal, 3-(1,3-benzodioxol-5-yl): This compound features the benzodioxole moiety but is structurally simpler and lacks the additional functional groups present in the target compound.

These comparisons highlight the unique combination of functional groups in N-(1,3-Benzodioxol-5-ylmethyl)-N-{3-[(4-chlorophenyl)sulfonyl]thieno[2,3-E][1,2,3]triazolo[1,5-A]pyrimidin-5-YL}amine, which contributes to its distinct chemical and biological properties.